Cas no 70-53-1 (lysine hydrochloride)

• Product Name: lysine hydrochloride
• CAS No: 70-53-1
• MF: C₆H₁₅ClN₂O₂
• MW: 182.648500680923
• MDL: MFCD00064563
• CID: 33917
• PubChem ID: 12047
• Update Time: 2025-05-27

lysine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Diaminohexanoic acid hydrochloride
• DL-lysine monohydrochloride
• DL-Lysine·HCl
• H-DL-Lys-OH.HCl
• H-DL-Lys-OH·HCl
• DL-Lysine HCl,BR
• Lysine, monohydrochloride (9CI)
• Lysine, monohydrochloride,DL- (8CI)
• DL-Lysine hydrochloride
• NSC 46705
• DL-Lysine,monohydrochloride
• Lysine, monohydrochloride, DL- (8CI)
• DL-lysisne
• DL-LYS-OHHCL
• Lysine, DL- (Monohydrochloride)
• DL-Lysine monohydrochloride,99%
• DL-Lysine Monohydrochloride, 99% 25GR
• DL-Lysine monohydrochloride,DL-2,6-Diaminohexanoic acid monohydrochloride
• lysine hydrochloride
• Lysine hydrochloride, DL-
• L0070
• 117614-94-5
• D06469
• NS00078396
• Lysine, hydrochloride (1:1)
• NSC-46705
• WLN: Z4YZVQ &QH -D
• Lysine dihydrochloride, DL-
• DL-Lysine, monohydrochloride
• NSC46705
• D-Lys.HCl
• DTXSID601014484
• DB-055423
• Q-201027
• EINECS 200-739-0
• EC 200-739-0
• NSC206291
• F2191-0219
• Enisyl
• L-Lysine-6-13C hydrochloride
• UNII-81478P92RJ
• DL-2,6-diaminohexanoic acid hydrochloride
• WLN: Z4YZVQ &GH -L
• DB-243461
• CS-0071275
• NSC9253
• HY-W027251
• UNII-1J3H6DC5PT
• L-Lysine, hydrochloride
• AI3-18306
• NSC-206291
• L-Lysine-2-13C hydrochloride
• DL-2,6-Diaminohexanoic acid monohydrochloride
• DL-Lysine hydrochloride (VAN)
• DL-Lysine monohydrochloride, >=98% (HPLC)
• DL-Lysine inverted exclamation mark currencyHCl
• AC7885
• 1J3H6DC5PT
• 70-53-1
• D-Lysine monohydrochloride;D-Lysine hydrochloride
• DB-055673
• LYSINE, (L)
• EN300-17974
• 2,6-diaminohexanoic acid;hydrochloride
• D-Lysine, hydrochloride
• L-Lysine monohydrochloride; L(+)-LYS hydrochloride; L(+)-2,6-Diaminocaproic acid hydrochloride; L(+)-2,6-Diaminohexanoic acid hydrochloride
• 81478P92RJ
• MFCD00064563
• L-LYSINE-13C6 HCL 98 ATOM% 13C 95% CHE&
• SCHEMBL41760
• LYSINE, DL-, HYDROCHLORIDE
• Q27269206
• AS-13498
• Lysine, monohydrochloride
• DL-lysine xhydrochloride
• Lysine monohydrochloride, dl-
• 22834-80-6
• EINECS 210-523-8
• L-Lysine, homopolymer, hydrochloride
• C6H15ClN2O2
• AKOS015847946
• Lysine monohydrochloride
• SY007003
• FL47070
• DTXCID901333984
• DL-Lys-OH.HCl;(R,S)-2,6-Diaminohexanoic acid monohydrochloride
• L-Lysine hydrochloride, from non-animal source, suitable for cell culture
• Lysine hydrochloride, DL
• Lysine monohydrochloride, dl
• DL2,6Diaminohexanoic acid monohydrochloride
• DLLysine hydrochloride
• L-Lysine hydrochlorideFree of TSE/BSE, Aflatoxin/Dioxin, GMO, Gluten, Allergen and Melamine
• 245-258-7
• DLLysine hydrochloride (VAN)

• MDL： MFCD00064563
• Inchi： 1S/C6H14N2O2.ClH/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H
• InChI Key： BVHLGVCQOALMSV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CCCCN)N.[H]Cl
• BRN： 4711993

Computed Properties

• Exact Mass: 182.08200
• Monoisotopic Mass: 182.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 89.3A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1250
• Melting Point: 267 °C (dec.) (lit.)
• Boiling Point: 311.5°C at 760 mmHg
• Flash Point: 142.2℃
• Solubility: H2O: soluble
• Water Partition Coefficient: Soluble in water. Insoluble in ethanol, ethyl ether, acetone, benzene and common neutral solvents.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 89.34000
• LogP: 1.72990
• Solubility: Soluble in water, slightly soluble in methanol, almost insoluble in benzene, ether and chlorinated hydrocarbons.

lysine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on lysine hydrochloride

Comprehensive Overview of Lysine Hydrochloride (CAS No. 70-53-1): Properties, Applications, and Health Benefits

Lysine hydrochloride (CAS No. 70-53-1), also known as L-lysine HCl, is a vital amino acid derivative widely used in pharmaceuticals, food additives, and animal feed. As one of the nine essential amino acids, lysine plays a critical role in protein synthesis, collagen formation, and immune function. The hydrochloride form enhances its stability and solubility, making it a preferred choice for industrial and nutritional applications. This article delves into the molecular structure, production methods, and trending applications of lysine hydrochloride, addressing common queries like "lysine hydrochloride benefits" and "L-lysine HCl vs. free lysine."

The chemical formula of lysine hydrochloride is C₆H₁₄N₂O₂·HCl, with a molecular weight of 182.65 g/mol. Its crystalline powder form and high purity (≥98.5%) make it ideal for precision-demanding sectors like nutraceuticals. Recent studies highlight its role in addressing modern health concerns such as immune support and skin health, aligning with rising consumer interest in "amino acids for immunity" and "lysine for cold sores." Manufacturers prioritize GMP-certified production to meet stringent quality standards for dietary supplements.

In the food industry, L-lysine HCl serves as a nutritional enhancer, particularly in fortified cereals and plant-based proteins. With the global shift toward vegan diets, demand for lysine supplementation has surged, as plant proteins often lack sufficient essential amino acids. Searches for "vegan lysine sources" have grown by 120% in 2023, reflecting this trend. Additionally, its application in livestock feed improves growth rates and nitrogen efficiency, supporting sustainable agriculture practices.

From a pharmacological perspective, lysine hydrochloride is utilized in intravenous formulations and wound-healing products. Its ability to enhance calcium absorption has spurred research into "lysine and bone health," a topic gaining traction among aging populations. Analytical techniques like HPLC and NMR ensure batch consistency, while regulatory bodies such as the FDA and EFSA classify it as Generally Recognized as Safe (GRAS).

Emerging trends include the integration of L-lysine HCl in sports nutrition, driven by searches for "amino acids for muscle recovery." Athletes leverage its role in carnitine synthesis to optimize energy metabolism. Furthermore, innovations in encapsulation technology have improved its bioavailability, addressing user queries about "best forms of lysine supplements." As research expands into its antiviral properties, particularly in combination with vitamin C, the compound’s market value is projected to grow at a CAGR of 5.8% through 2030.

Quality control remains paramount, with ISO 9001-certified suppliers adhering to pharmacopeial standards (USP/EP). Consumers increasingly verify "lysine hydrochloride purity" and "non-GMO lysine" labels, reflecting heightened awareness of ingredient sourcing. Storage recommendations—such as keeping the product in airtight containers below 25°C—are frequently searched, underscoring practical user concerns.

In conclusion, lysine hydrochloride (CAS No. 70-53-1) is a multifaceted compound bridging nutrition, medicine, and sustainability. Its alignment with health-conscious trends and rigorous quality benchmarks positions it as a cornerstone in both human and animal wellness industries. Future advancements may explore its synergistic effects with other nutraceuticals, further solidifying its relevance in science and commerce.